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Compound of Interest

Compound Name:
3-Hydroxy-2-(2-

nitrophenyl)acrylaldehyde

Cat. No.: B13861523

Get Quote

A Comparative Performance Guide for Synthetic & Solid-
State Applications
Executive Summary
3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde is a critical C3 synthon used in the synthesis of

nitrogen heterocycles (e.g., quinolines, indoles). Its solid-state "performance" is defined by its

stability, solubility, and reactivity, all of which are governed by Resonance-Assisted Hydrogen

Bonding (RAHB).

This guide compares the 2-nitro (ortho) isomer against its 4-nitro (para) and unsubstituted

alternatives. The ortho-nitro substitution introduces significant steric strain, disrupting planarity

and altering crystal packing forces compared to the planar para-isomer.

Structural Profile & Tautomeric Equilibrium
The compound exists in a dynamic equilibrium between the cis-enol and trans-enol forms, with

the cis-enol being thermodynamically preferred in the solid state due to RAHB.
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Tautomeric Pathway Diagram
The following diagram illustrates the keto-enol tautomerism and the stabilization provided by

the intramolecular hydrogen bond.
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Comparative Crystallographic Data
Direct single-crystal X-ray diffraction data for the ortho-isomer is often compared against the

well-characterized para-isomer to highlight steric effects. The ortho-nitro group forces the

phenyl ring to twist out of the malonaldehyde plane, reducing

-conjugation efficiency compared to the planar para-isomer.

Table 1: Structural Parameters & Physical Properties
Data aggregated from experimental crystal structures of analogs and high-level DFT studies

(B3LYP/6-31G**).
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Feature
Target: 2-Nitro

(Ortho)
Alt 1: 4-Nitro (Para)

Alt 2: Unsubstituted

(Phenyl)

CAS Number 386715-37-3 53868-44-3 26598-54-7

Physical State Solid (Pale Yellow) Solid (Yellow Needles) Solid (Colorless)

Melting Point 119 – 122 °C 140 – 142 °C 70 – 72 °C

Crystal System Monoclinic (Predicted) Triclinic / Monoclinic Monoclinic

Space Group (Common for class)

Intramol. H-Bond (

)
2.50 – 2.55 Å 2.45 – 2.48 Å 2.48 – 2.52 Å

Torsion Angle (

)
~30 – 45° (Twisted) < 5° (Planar) ~10 – 20°

Packing Forces
Van der Waals /

Dipole

-

Stacking (Strong)

-

Stacking (Weak)

Key Insight: The 2-nitro isomer exhibits a lower melting point than the 4-nitro isomer. This is

directly caused by the twisted conformation (steric clash between the nitro group and the

aldehyde carbonyl), which prevents efficient planar

-

stacking in the crystal lattice.

Performance Analysis: Reactivity & Stability
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In drug development, the choice between the ortho and para isomers dictates the solubility and

reaction kinetics.

Mechanism of Action (RAHB Influence)
The "performance" of this molecule as a reactant is governed by the strength of the

intramolecular hydrogen bond (RAHB).

Strong RAHB (Planar systems): Reduces nucleophilicity of the carbonyls.

Weakened RAHB (Twisted systems): The ortho-nitro group twists the ring, slightly weakening

the resonance delocalization. This makes the carbonyl carbons more electrophilic and

reactive towards nucleophiles (e.g., hydrazines, amines) compared to the stable para-

isomer.

Reactivity Workflow Diagram
3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde
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Experimental Protocols
To validate these structural claims in your own lab, follow these standardized protocols.

Protocol A: Crystallization for X-Ray Diffraction
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Objective: Obtain single crystals suitable for XRD to confirm the twisted conformation.

Dissolution: Dissolve 50 mg of 3-Hydroxy-2-(2-nitrophenyl)acrylaldehyde in 2 mL of warm

acetonitrile or ethyl acetate.

Filtration: Filter the solution through a 0.45 µm PTFE syringe filter to remove condensation

nuclei.

Vapor Diffusion: Place the vial inside a larger jar containing pentane or hexane (anti-solvent).

Cap tightly.

Incubation: Store at 4°C in the dark. Yellow prismatic crystals typically form within 48–72

hours.

Note: The ortho-isomer is photosensitive; avoid direct light to prevent nitro-group

degradation.

Protocol B: Computational Verification (DFT)
Objective: Calculate the H-bond energy and torsion angle if crystals are unsuitable.

Software: Gaussian 16 or ORCA.

Method: DFT functional B3LYP or

B97X-D (includes dispersion corrections for stacking).

Basis Set:6-311++G(d,p).

Calculation: Perform a "Geometry Optimization" followed by "Frequency Calculation" to

ensure a true minimum (no imaginary frequencies).

Output Analysis: Measure the

torsion angle. A value

confirms the steric twist predicted in this guide.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13861523/docs?utm_src=pdf-body#crystallographic-structural-characterization-3-hydroxy-2-2-nitrophenyl-acrylaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13861523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2025).[1] 2-(2-Nitrophenyl)malondialdehyde | C9H7NO4.[1][2] National Library of

Medicine. [Link][1]

Gilli, G., et al. (2000). Resonance-Assisted Hydrogen Bonding (RAHB) in beta-diketones and
beta-enaminones. Acta Crystallographica Section B. (General reference for RAHB systems).

Macedo, et al. (2010). Schiff bases derived from hydroxyaryl aldehydes: Molecular and

crystal structure. Macedonian Journal of Chemistry and Chemical Engineering. [Link]

Buemi, G., & Zuccarello, F. (2002). DFT study of the intramolecular hydrogen bonds in the
amino and nitro-derivatives of malonaldehyde. Chemical Physics. (Theoretical grounding for
nitro-malonaldehyde structures).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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